Cas no 95769-37-2 (1,5-Pentanediol monotosylate)

1,5-Pentanediol monotosylate structure
1,5-Pentanediol monotosylate structure
Product Name:1,5-Pentanediol monotosylate
CAS No:95769-37-2
MF:C12H18O4S
MW:258.333922863007
CID:751676
Update Time:2025-09-28

1,5-Pentanediol monotosylate Chemical and Physical Properties

Names and Identifiers

    • 1,5-Pentanediol, mono(4-methylbenzenesulfonate)
    • 5-hydroxypentyl 4-methylbenzenesulfonate
    • 5-(Tosyloxy)-1-pentanol
    • 1,5-Pentanediol, 1-(4-methylbenzenesulfonate)
    • 1,5-pentanediol monotosylate
    • DDTVUXJUYZCSQN-UHFFFAOYSA-N
    • 5-hydroxypentyl p-toluenesulfonate
    • 1,5-Pentanediol monotosylate
    • Inchi: 1S/C12H18O4S/c1-11-5-7-12(8-6-11)17(14,15)16-10-4-2-3-9-13/h5-8,13H,2-4,9-10H2,1H3
    • InChI Key: DDTVUXJUYZCSQN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCO

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 286
  • XLogP3: 1.8
  • Topological Polar Surface Area: 72

1,5-Pentanediol monotosylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
AS-0608-1G
5-[(4-methylbenzenesulfonyl)oxy]pentan-1-ol
95769-37-2 >95%
1g
£313.00 2025-02-08
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